Cas no 1807872-03-2 (3-Ethoxy-3-methylazetidine HCl)

• Product Name: 3-Ethoxy-3-methylazetidine HCl
• CAS No: 1807872-03-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD31560193
• CID: 5191780
• PubChem ID: 124124155
• Update Time: 2025-06-13

3-Ethoxy-3-methylazetidine HCl Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-3-methylazetidine hydrochloride
• 3-ethoxy-3-methylazetidine;hydrochloride
• 3-Ethoxy-3-methyl-azetidine HCl
• 3-Ethoxy-3-methylazetidinehydrochloride
• CS-0433396
• SCHEMBL18300243
• F84033
• 1807872-03-2
• 3-Ethoxy-3-methylazetidine HCl
• EN300-20621407
• DB-379081

• MDL： MFCD31560193
• Inchi： 1S/C6H13NO.ClH/c1-3-8-6(2)4-7-5-6;/h7H,3-5H2,1-2H3;1H
• InChI Key： CSZSLKOMLADLFF-UHFFFAOYSA-N
• SMILES： O(C1(CNC1)C)CC.Cl

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Ethoxy-3-methylazetidine HCl

Introduction to 3-Ethoxy-3-methylazetidine HCl (CAS No. 1807872-03-2)

3-Ethoxy-3-methylazetidine HCl, identified by the Chemical Abstracts Service Number (CAS No.) 1807872-03-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This zwitterionic derivative of azetidine features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both ethoxy and methyl substituents on the azetidine ring imparts distinct chemical properties, making it a versatile intermediate for synthesizing more complex molecules.

The compound’s structure, characterized by a five-membered heterocyclic ring containing nitrogen, oxygen, and carbon atoms, contributes to its reactivity and functionality. The hydrochloride salt form (HCl) enhances its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic protocols. This solubility profile is particularly advantageous for applications in high-performance liquid chromatography (HPLC) and other analytical techniques that require precise dissolution of organic compounds.

In recent years, 3-Ethoxy-3-methylazetidine HCl has been explored as a building block in the synthesis of bioactive molecules. Its azetidine core is a common motif in pharmacophores, with derivatives exhibiting diverse biological activities. For instance, modifications of this scaffold have led to compounds with potential antimicrobial, anti-inflammatory, and even anticancer properties. The ethoxy group introduces additional functional handles that can be further modified through nucleophilic substitution or elimination reactions, allowing chemists to tailor the molecule’s properties for specific therapeutic targets.

One of the most compelling aspects of 3-Ethoxy-3-methylazetidine HCl is its role in the development of novel heterocyclic drugs. Heterocyclic compounds are ubiquitous in the pharmaceutical industry due to their ability to mimic natural biomolecules and interact with biological targets. The azetidine ring, in particular, has been investigated for its potential to enhance drug bioavailability and metabolic stability. Researchers have leveraged derivatives of this compound to create molecules that exhibit improved pharmacokinetic profiles compared to traditional small-molecule drugs.

Recent studies have highlighted the utility of 3-Ethoxy-3-methylazetidine HCl in fragment-based drug design (FBDD). Fragment-based approaches involve identifying small molecular fragments with high affinity for biological targets and then linking these fragments together to form more potent drugs. The structural flexibility of 3-Ethoxy-3-methylazetidine HCl makes it an ideal candidate for this process, as it can serve as a scaffold for generating libraries of diverse compounds. These libraries can then be screened using high-throughput screening (HTS) techniques to identify lead candidates for further optimization.

The compound’s chemical stability under various conditions has also been a focus of research. Studies have demonstrated that 3-Ethoxy-3-methylazetidine HCl retains its integrity under mild acidic or basic conditions, making it suitable for multi-step synthetic routes without significant degradation. This stability is crucial for pharmaceutical applications where maintaining the integrity of intermediates is essential for achieving high yields and purity.

In addition to its synthetic utility, 3-Ethoxy-3-methylazetidine HCl has been investigated for its potential role in material science applications. The zwitterionic nature of the compound allows it to interact with both polar and nonpolar surfaces, making it a candidate for developing novel polymers or coatings with tailored properties. These materials could find applications in biomedicine, such as drug-eluting stents or antimicrobial coatings for medical devices.

The growing interest in green chemistry has also influenced research on 3-Ethoxy-3-methylazetidine HCl. Efforts are underway to develop synthetic routes that minimize waste and hazardous byproducts. Researchers are exploring catalytic methods that enhance reaction efficiency while reducing the environmental impact. Such advancements align with the broader goals of sustainable chemistry and ensure that the production of this valuable compound remains ecologically responsible.

Future directions in the study of 3-Ethoxy-3-methylazetidine HCl may include exploring its role in modulating enzyme activity or as a precursor for more complex biologics. The ability to functionalize multiple sites on the azetidine ring opens up possibilities for creating chiral compounds or those with targeted interactions at specific biological sites. As computational chemistry tools become more sophisticated, virtual screening methods may be employed to predict new derivatives with enhanced therapeutic potential.

In conclusion, 3-Ethoxy-3-methylazetidine HCl (CAS No. 1807872-03-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a critical role in shaping the future of drug discovery and material science.